Cas no 20444-87-5 (1H-Indene-1,3(2H)-dione, 2-methylene-)

• Product Name: 1H-Indene-1,3(2H)-dione, 2-methylene-
• CAS No: 20444-87-5
• MF: C₁₀H₆O₂
• MW: 158.15344285965
• CID: 1397624
• PubChem ID: 18522913
• Update Time: 2025-04-20

1H-Indene-1,3(2H)-dione, 2-methylene- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 2-methylene-
• 2-methylideneindene-1,3-dione
• methylene-1,3-indanedione
• DTXSID80594417
• SCHEMBL1755062
• 20444-87-5
• 2-Methylidene-1H-indene-1,3(2H)-dione

• Inchi： 1S/C10H6O2/c1-6-9(11)7-4-2-3-5-8(7)10(6)12/h2-5H,1H2
• InChI Key： LXELBQMGKYWFHS-UHFFFAOYSA-N
• SMILES： O=C1C(=C)C(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 158.03678
• Monoisotopic Mass: 158.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14